Cas no 2106197-96-8 (3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl-)

• Product Name: 3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl-
• CAS No: 2106197-96-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5293222
• Update Time: 2025-07-08

3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl-

• Inchi： 1S/C9H15NO/c1-6(2)3-9(11)7-4-8(10)5-7/h7-8H,1,3-5,10H2,2H3
• InChI Key： NCTPWOXWYIBPME-UHFFFAOYSA-N
• SMILES： C(C1CC(N)C1)(=O)CC(C)=C

Additional information on 3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl-

Research Brief on 3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl- (CAS: 2106197-96-8): Recent Advances and Applications

The compound 3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl- (CAS: 2106197-96-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-Buten-1-one derivatives as versatile intermediates in the synthesis of bioactive molecules. The presence of both an amino group and a conjugated enone system in this compound makes it a valuable scaffold for the development of kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing cyclobutane-based pharmacophores with improved metabolic stability.

From a synthetic chemistry perspective, novel routes to access 3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl- have been developed using photochemical [2+2] cycloaddition strategies. These methods offer improved yields (up to 78%) and better stereocontrol compared to traditional approaches. The compound's stability under physiological conditions has been confirmed through recent pharmacokinetic studies, making it suitable for further medicinal chemistry optimization.

In biological evaluations, this molecule has shown promising activity against several disease targets. A 2024 preclinical study revealed its potential as a covalent inhibitor of Bruton's tyrosine kinase (BTK), with an IC50 of 320 nM. The α,β-unsaturated ketone moiety enables Michael addition to cysteine residues, while the aminocyclobutyl group contributes to target binding affinity. These findings position the compound as a lead for autoimmune and oncology indications.

The pharmaceutical industry has taken notice of this scaffold's potential. Patent filings in 2023-2024 describe derivatives of 3-Buten-1-one, 1-(3-aminocyclobutyl)-3-methyl- as candidates for inflammatory bowel disease treatment. Structure-activity relationship (SAR) studies indicate that modifications at the 3-methyl position can significantly alter selectivity profiles while maintaining potency.

Future research directions include exploring the compound's utility in PROTAC design and investigating its metabolic fate in vivo. The unique geometry of the cyclobutane ring may confer advantages in overcoming drug resistance mechanisms. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates in the coming years.